(2-Benzylamino-thiazol-4-yl)-acetic acid

• IUPAC Name: 2-[2-(benzylamino)-1,3-thiazol-4-yl]acetic acid
• InChI: InChI=1S/C12H12N2O2S/c15-11(16)6-10-8-17-12(14-10)13-7-9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,13,14)(H,15,16)
• InChI Key: VYXLBHQSHNQXGM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC2=NC(=CS2)CC(=O)O
• Molecular Formula: C12H12N2O2S
• Molecular Weight: 248.30 g/mol

Description

(2-Benzylamino-thiazol-4-yl)-acetic acid, or BATA, is a synthetic organic compound with a wide range of applications in scientific research. BATA is a versatile compound that has been used in a variety of biological studies, including enzymology, cell signaling, and protein-protein interactions. In addition, BATA has been used as a tool to study the effects of drugs on the human body. Additionally, the advantages and limitations of using BATA in laboratory experiments will be discussed, as well as potential future directions for research.

Scientific Research Applications

Anticancer Applications

• A study on benzo[d]thiazolyl substituted-2-quinolone hybrids revealed significant anticancer activity against MCF-7 and WRL68 cancer cells, with one compound exhibiting potent anticancer effects. Docking studies suggested strong binding interactions at the active site of the target enzyme, EGFR tyrosine kinase. These hybrids also showed notable in vitro antibacterial activity against E. coli, suggesting their dual potential as anticancer and antimicrobial agents G. Bolakatti et al., 2020.

Antimicrobial Applications

• Synthesis of novel thiazole derivatives demonstrated strong antimicrobial activities, with some compounds outperforming reference drugs against pathogenic strains, particularly Gram-positive bacteria. This underscores the potential of thiazole derivatives as effective antimicrobial agents D. Bikobo et al., 2017.

Chemical Synthesis

• The synthesis of 2-(2-amino-4-thiazolyl)-(Z)-2-[(1-tert-butoxycarbonyl-1-methyl-ethoxy)-imino] acetic acid benzothiazolyl thioester represents an advancement in chemical synthesis methodologies, achieving high yields under optimized conditions. This work contributes to the development of novel thiazole-based compounds for various research and development applications Wang Yu-huan, 2009.